
Essential Procedures for the Safe Disposal of
GSK3839919A

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK3839919A

Cat. No.: B12385126 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GSK3839919A was not found. The

following guidance is based on general best practices for the handling and disposal of

laboratory chemical waste and should be supplemented by a substance-specific risk

assessment and adherence to your institution's specific hazardous waste management

program.

The proper disposal of laboratory chemicals is paramount for ensuring personnel safety and

environmental protection. This guide provides a procedural framework for researchers,

scientists, and drug development professionals to manage and dispose of GSK3839919A and

similar chemical compounds in a safe and compliant manner.

General Safety and Handling Precautions
Before beginning any work with GSK3839919A, it is crucial to adhere to standard laboratory

safety protocols. This includes the use of appropriate Personal Protective Equipment (PPE)

and having emergency procedures in place.

Personal Protective Equipment (PPE):

Eye Protection: Use safety glasses with side shields or goggles that are tested and approved

under government standards such as NIOSH (US) or EN 166 (EU).[1]

Hand Protection: Wear compatible, chemical-resistant gloves. Gloves must be inspected

before use and removed using the proper technique to avoid skin contact.[1][2]
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Body Protection: A lab coat or other protective clothing should be worn.[2]

Respiratory Protection: If working outside a ventilated enclosure or if there is a risk of

generating dust or aerosols, use a NIOSH-approved respirator.[2]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration or

oxygen.[1][2]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[1][2]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[1][2]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[1][2] In all cases of exposure, seek medical attention.

Quantitative Waste Accumulation Limits
Laboratories that generate hazardous waste are designated as Satellite Accumulation Areas

(SAAs) and are subject to specific limits on the amount of waste that can be stored.

Waste Type
Maximum Accumulation
Volume

Action Required Upon
Reaching Limit

Hazardous Waste 55 gallons

EHS must remove the material

within 3 days of the limit being

reached.[3]

Acutely Hazardous Waste (P-

list)
1 quart

EHS must remove the material

within 3 days of the limit being

reached.[3]

Step-by-Step Disposal Protocol for GSK3839919A
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The disposal of chemical waste is regulated from its generation to its final treatment or

disposal.[3] The following protocol outlines the necessary steps for proper disposal.

Step 1: Waste Determination and Classification

A laboratory chemical is considered waste when it is no longer needed, wanted, or usable.[4]

[5]

All waste must be evaluated to determine if it is hazardous. A waste is classified as

hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity, or if it is

specifically listed by the Environmental Protection Agency (EPA).[3]

Step 2: Waste Segregation and Containerization

Use Appropriate Containers: Collect chemical waste in containers that are compatible with

the material they hold and are in good condition, free from leaks or cracks.[5]

Segregate Incompatible Wastes: Never mix incompatible wastes in the same container to

prevent chemical reactions.[4][6] For example, keep acids and bases, or oxidizers and

organic materials separate.

Labeling: Affix a "Hazardous Waste" label to the container as soon as waste is first added.[5]

[7] The label must include the full chemical name(s) of the contents in English; chemical

formulas or abbreviations are not acceptable.[4][5]

Step 3: Storage in a Satellite Accumulation Area (SAA)

Store waste containers in a designated SAA within the laboratory.[3]

Keep waste containers closed at all times, except when adding waste.[3][4] This prevents the

release of vapors and protects against spills.[4]

Ensure the laboratory is locked when unattended to maintain control over the stored

materials.[4]

Step 4: Arranging for Disposal
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Submit for Pickup: Once a waste container is full or is no longer being used, complete and

submit a hazardous waste disposal form to your institution's Environmental Health and

Safety (EHS) office for pickup.[3]

Empty Containers: Containers that held acutely hazardous materials (P-listed) must be

managed as hazardous waste and should not be triple-rinsed.[3] Other empty containers

should be triple-rinsed with an appropriate solvent, with the rinsate collected as hazardous

waste. After rinsing, the container can often be disposed of as regular trash, but institutional

policies should be confirmed.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of unwanted laboratory materials like GSK3839919A.
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Caption: Workflow for the disposal of unwanted laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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